Cas no 18430-85-8 (Pyrrole-d5)

Pyrrole-d5 Properties

Names and Identifiers

• 1H-Pyrrole-1,2,3,4,5-d5
• Pyrrole-d5
• pyrrole-d598.3%
• Pyrrole-d5 98 %
• PYRROLE-D5, 98 ATOM % D
• 1,2,3,4,5-pentadeuteriopyrrole
• 18430-85-8
• DTXSID60583602
• J-011811
• AKOS015898133
• (~2~H_5_)-1H-Pyrrole
• D98491
• (?H?)-1H-pyrrole
• KAESVJOAVNADME-HXRFYODMSA-N
• ((2)H?)PYRROLE
• +Expand

• MDL： MFCD00075295
• InChIKey： KAESVJOAVNADME-HXRFYODMSA-N
• Inchi： InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H/i1D,2D,3D,4D/hD
• SMILES： [2H]C1C([2H])=C([2H])N([2H])C=1[2H]

Computed Properties

• Exact Mass: 72.073582893g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 72.073582893g/mol
• Heavy Atom Count: 5
• Complexity: 22.8
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Refractive Index: n20/D 1.5072(lit.)
• Boiling Point: 131 °C
• Melting Point: -23 °C
• Vapor Pressure: 12.2±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.115 g/mL at 25 °C